Cas no 32025-38-0 (Methyl 2-(2-methylpropanoyl)benzoate)

Methyl 2-(2-methylpropanoyl)benzoate structure
32025-38-0 structure
Product Name:Methyl 2-(2-methylpropanoyl)benzoate
CAS No:32025-38-0
MF:C12H14O3
MW:206.237763881683
CID:2821909
PubChem ID:12353866
Update Time:2025-04-21

Methyl 2-(2-methylpropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL10161076
    • DTXSID50493544
    • 32025-38-0
    • Methyl 2-(2-methylpropanoyl)benzoate
    • Inchi: 1S/C12H14O3/c1-8(2)11(13)9-6-4-5-7-10(9)12(14)15-3/h4-8H,1-3H3
    • InChI Key: CRHREDFYKZPTKQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C(=O)OC)C(C)C

Computed Properties

  • Exact Mass: 206.094294304g/mol
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.4Ų
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